3-(2-bromo-1,3-thiazol-5-yl)pyridine
Overview
Description
3-(2-Bromo-1,3-thiazol-5-yl)pyridine, also known as BTP or 2-bromo-5-thiazolylpyridine, is a heterocyclic compound containing both a bromine atom and a thiazole ring. It is a versatile synthetic intermediate used in a variety of applications, including organic synthesis, medicinal chemistry, and materials science. BTP is a useful building block for the synthesis of complex molecules and its properties make it an attractive target for further research.
Scientific Research Applications
3-(2-bromo-1,3-thiazol-5-yl)pyridine has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and materials science. In organic synthesis, 3-(2-bromo-1,3-thiazol-5-yl)pyridine has been used as a building block for the synthesis of a variety of complex molecules, including heterocyclic compounds, natural products, and pharmaceuticals. In medicinal chemistry, 3-(2-bromo-1,3-thiazol-5-yl)pyridine has been used as a starting material for the synthesis of compounds with potential therapeutic and biological activities. In materials science, 3-(2-bromo-1,3-thiazol-5-yl)pyridine has been used as a precursor for the synthesis of conducting polymers and other materials with potential applications in electronics, sensors, and energy storage.
Mechanism of Action
The mechanism of action of 3-(2-bromo-1,3-thiazol-5-yl)pyridine is not yet fully understood. However, it is believed that the bromine atom in 3-(2-bromo-1,3-thiazol-5-yl)pyridine is responsible for its reactivity and can be used to modify the properties of the compound. For example, the bromine atom can be used to increase the solubility of 3-(2-bromo-1,3-thiazol-5-yl)pyridine in aqueous solutions, or to increase its reactivity in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-bromo-1,3-thiazol-5-yl)pyridine are not well understood. However, 3-(2-bromo-1,3-thiazol-5-yl)pyridine has been shown to have anti-inflammatory, anti-cancer, and antioxidant activities in animal models. In addition, 3-(2-bromo-1,3-thiazol-5-yl)pyridine has been found to be toxic to certain types of bacteria and fungi.
Advantages and Limitations for Lab Experiments
3-(2-bromo-1,3-thiazol-5-yl)pyridine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for use in a variety of synthetic reactions. In addition, 3-(2-bromo-1,3-thiazol-5-yl)pyridine is soluble in a variety of organic solvents, making it easy to work with in the laboratory. However, 3-(2-bromo-1,3-thiazol-5-yl)pyridine is toxic and should be handled with care. In addition, the reactivity of the bromine atom can make it difficult to control the reaction conditions in certain experiments.
Future Directions
There are a variety of potential future directions for research on 3-(2-bromo-1,3-thiazol-5-yl)pyridine. One potential direction is the development of new methods for the synthesis of 3-(2-bromo-1,3-thiazol-5-yl)pyridine and its derivatives. Another potential direction is the investigation of its biological and therapeutic activities, as well as its potential applications in materials science. Finally, further research could be conducted on the mechanism of action of 3-(2-bromo-1,3-thiazol-5-yl)pyridine and its reactivity with other compounds.
Synthesis Methods
3-(2-bromo-1,3-thiazol-5-yl)pyridine can be synthesized through a variety of methods, including the Ullmann reaction, the Biginelli reaction, and the Kolbe-Schmitt reaction. The Ullmann reaction is a method for the coupling of two aryl halides, and is the most common method for 3-(2-bromo-1,3-thiazol-5-yl)pyridine synthesis. In this reaction, aryl halides are treated with a copper catalyst in the presence of a base to form aryl-aryl bonds. The Biginelli reaction is a three-component condensation reaction between an aldehyde, an α-ketoacid, and an aromatic or heteroaromatic compound. The Kolbe-Schmitt reaction is a two-step reaction in which an aryl halide is reacted with an aldehyde in the presence of a base, followed by the addition of a carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-bromo-1,3-thiazol-5-yl)pyridine involves the reaction of 2-bromo-1,3-thiazole-5-carboxylic acid with pyridine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to yield the final product.", "Starting Materials": ["2-bromo-1,3-thiazole-5-carboxylic acid", "pyridine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "sodium borohydride"], "Reaction": ["Step 1: Dissolve 2-bromo-1,3-thiazole-5-carboxylic acid and pyridine in a suitable solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir for several hours at room temperature.", "Step 3: Remove the coupling agent and catalyst by filtration and wash the solid with a suitable solvent such as ethanol.", "Step 4: Dissolve the resulting intermediate in a suitable solvent such as ethanol.", "Step 5: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature.", "Step 6: Acidify the reaction mixture with a suitable acid such as hydrochloric acid to quench the reducing agent.", "Step 7: Extract the product with a suitable solvent such as dichloromethane.", "Step 8: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
263868-72-0 |
Product Name |
3-(2-bromo-1,3-thiazol-5-yl)pyridine |
Molecular Formula |
C8H5BrN2S |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
